Cas no 2940955-83-7 (4-(Azetidin-2-yl)pyridine dihydrochloride)

• Product Name: 4-(Azetidin-2-yl)pyridine dihydrochloride
• CAS No: 2940955-83-7
• MF: C₈H₁₂Cl₂N₂
• MW: 207.100279808044
• CID: 6796874
• PubChem ID: 168432823
• Update Time: 2025-10-18

4-(Azetidin-2-yl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• G15231
• 4-(Azetidin-2-yl)pyridine dihydrochloride
• 4-(azetidin-2-yl)pyridine;dihydrochloride
• 2940955-83-7
• PS-19144

• Inchi： 1S/C8H10N2.2ClH/c1-4-9-5-2-7(1)8-3-6-10-8;;/h1-2,4-5,8,10H,3,6H2;2*1H
• InChI Key： HKZHUAMEOLVLHO-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC1C1C=CN=CC=1

Computed Properties

• Exact Mass: 206.0377538g/mol
• Monoisotopic Mass: 206.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Additional information on 4-(Azetidin-2-yl)pyridine dihydrochloride

4-(Azetidin-2-yl)pyridine Dihydrochloride: A Comprehensive Overview

The compound 4-(Azetidin-2-yl)pyridine dihydrochloride (CAS No. 2940955-83-7) is a notable chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with an azetidine moiety. The azetidine group, a four-membered ring containing one nitrogen atom, contributes to the compound's distinct chemical properties and potential biological activities.

Recent studies have highlighted the potential of 4-(Azetidin-2-yl)pyridine dihydrochloride in various therapeutic areas. For instance, researchers have explored its role as a modulator of ion channels, which are critical for cellular communication and signaling. The compound's ability to interact with these channels suggests its potential application in treating conditions such as epilepsy, pain, and cardiovascular disorders. Furthermore, its structural similarity to known bioactive molecules has led to investigations into its anti-inflammatory and antioxidant properties.

The synthesis of 4-(Azetidin-2-yl)pyridine dihydrochloride involves a multi-step process that typically includes the formation of the azetidine ring followed by its coupling with the pyridine moiety. This process often employs advanced techniques such as microwave-assisted synthesis or catalytic methods to enhance reaction efficiency and yield. The dihydrochloride salt form of the compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability.

In terms of pharmacokinetics, 4-(Azetidin-2-yl)pyridine dihydrochloride exhibits favorable absorption profiles in preclinical models. Studies have shown that it achieves significant plasma concentrations following oral administration, indicating its potential for systemic delivery. Additionally, its metabolic stability and low toxicity profiles further support its suitability as a drug candidate.

One of the most promising aspects of this compound is its versatility in chemical modifications. By altering substituents on the pyridine ring or modifying the azetidine group, researchers can tailor the compound's properties to target specific biological pathways or enhance its pharmacokinetic profile. This adaptability has led to numerous derivative compounds being explored in preclinical studies.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of 4-(Azetidin-2-yl)pyridine dihydrochloride. Molecular docking studies have provided insights into how this compound binds to target proteins, offering valuable information for rational drug design. These studies have identified key residues critical for binding affinity, which can guide future optimization efforts.

In conclusion, 4-(Azetidin-2-yl)pyridine dihydrochloride represents a compelling chemical entity with diverse applications in drug discovery and development. Its unique structure, coupled with favorable pharmacokinetic properties and versatile synthetic methods, positions it as a valuable tool in advancing therapeutic interventions across multiple disease areas.